Cas no 10075-93-1 (1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine)

• Product Name: 1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine
• CAS No: 10075-93-1
• MF: C₂₀H₂₀N₂
• MW: 288.386204719543
• CID: 1127134
• PubChem ID: 11369728
• Update Time: 2025-04-20

1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine
• N,N,N',N'-tetramethyl-1,6-pyrenediamine
• 1,6-bis-(dimethylamino)pyrene
• 1,6-bis(N,N-dimethylamino)pyrene
• 1,6-bis(dimethylamino)pyrene
• CTK0D9963
• 1,6-bisdimethylaminopyrene
• 1,6-Bis-(dimethylamino)-pyren
• 1,6-Pyrenediamine, N,N,N',N'-tetramethyl-
• AGN-PC-007QCO
• N,N,N',N'-tetramethyl-1,6-pyrenediamine; 1,6-bis-(dimethylamino)pyrene; 1,6-bis(N,N-dimethylamino)pyrene; 1,6-bis(dimethylamino)pyrene; CTK0D9963; 1,6-bisdimethylaminopyrene; 1,6-Bis-(dimethylamino)-pyren; 1,6-Pyrenediamine, N,N,N',N'-tetramethyl-; AGN-PC-007QCO;
• DTXSID80463851
• 10075-93-1
• 1,6-Pyrenediamine, N1,N1,N6,N6-tetramethyl-
• SCHEMBL12566475

• Inchi： 1S/C20H20N2/c1-21(2)17-11-7-13-6-10-16-18(22(3)4)12-8-14-5-9-15(17)19(13)20(14)16/h5-12H,1-4H3
• InChI Key： JRBWOWYKCAJMBC-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2=CC=C3C(=CC=C4C=CC=1C2=C34)N(C)C

Computed Properties

• Exact Mass: 288.162649g/mol
• Monoisotopic Mass: 288.162649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.4g/mol
• XLogP3: 5.3
• Topological Polar Surface Area: 6.5Ų